Fenobucarb Fenobucarb Fenobucarb is a carbamate ester obtained by the formal condensation of 2-sec-butylphenol with methylcarbamic acid. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an agrochemical, a herbicide, an insecticide and an environmental contaminant. It derives from a methylcarbamic acid and a 2-sec-butylphenol.
Brand Name: Vulcanchem
CAS No.: 3766-81-2
VCID: VC0033119
InChI: InChI=1S/C12H17NO2/c1-4-9(2)10-7-5-6-8-11(10)15-12(14)13-3/h5-9H,4H2,1-3H3,(H,13,14)
SMILES: CCC(C)C1=CC=CC=C1OC(=O)NC
Molecular Formula: C12H17NO2
Molecular Weight: 207.27 g/mol

Fenobucarb

CAS No.: 3766-81-2

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VCID: VC0033119

Molecular Formula: C12H17NO2

Molecular Weight: 207.27 g/mol

Fenobucarb - 3766-81-2

CAS No. 3766-81-2
Product Name Fenobucarb
Molecular Formula C12H17NO2
Molecular Weight 207.27 g/mol
IUPAC Name (2-butan-2-ylphenyl) N-methylcarbamate
Standard InChI InChI=1S/C12H17NO2/c1-4-9(2)10-7-5-6-8-11(10)15-12(14)13-3/h5-9H,4H2,1-3H3,(H,13,14)
Standard InChIKey DIRFUJHNVNOBMY-UHFFFAOYSA-N
SMILES CCC(C)C1=CC=CC=C1OC(=O)NC
Canonical SMILES CCC(C)C1=CC=CC=C1OC(=O)NC
Melting Point 31.5 °C
Description Fenobucarb is a carbamate ester obtained by the formal condensation of 2-sec-butylphenol with methylcarbamic acid. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an agrochemical, a herbicide, an insecticide and an environmental contaminant. It derives from a methylcarbamic acid and a 2-sec-butylphenol.
Solubility 0.00 M
Synonyms Fenocarb; Osbac; Vocktop MC; Zhongdingwei; o-sec-Butylphenol methylcarbamate; o-sec-Butylphenyl N-methylcarbamate; 2-(1-Methylpropyl)phenyl methylcarbamate; 2-sec-Butylphenol methylcarbamate; 2-sec-Butylphenyl N-methylcarbamate; 2-sec-Butylphenyl me
Vapor Pressure 1.42e-04 mmHg
PubChem Compound 19588
Last Modified Nov 11 2021
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